Cas no 69543-98-2 (4-Bromo-6-methylpyrimidine)

4-Bromo-6-methylpyrimidine is a versatile heterocyclic compound widely used in pharmaceutical and agrochemical research. Its bromine substituent at the 4-position and methyl group at the 6-position make it a valuable intermediate for nucleophilic substitution reactions, cross-coupling reactions, and further functionalization. This compound exhibits high reactivity, enabling efficient synthesis of complex pyrimidine derivatives. Its stability under standard conditions ensures reliable handling and storage. Researchers favor 4-Bromo-6-methylpyrimidine for its precise regioselectivity in synthetic applications, particularly in developing biologically active molecules. The compound's well-defined structure and consistent purity make it suitable for high-yield transformations in medicinal chemistry and material science applications.
4-Bromo-6-methylpyrimidine structure
4-Bromo-6-methylpyrimidine structure
Product Name:4-Bromo-6-methylpyrimidine
CAS No:69543-98-2
MF:C5H5BrN2
MW:173.010599851608
MDL:MFCD00234065
CID:500569
PubChem ID:45117387
Update Time:2025-07-02

4-Bromo-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-6-methylpyrimidine
    • Pyrimidine,4-bromo-6-methyl-
    • 4-bromo-6-methyl-pyrimidine
    • 6-Bromo-4-methylpyrimidin
    • Pyrimidine, 4-bromo-6-methyl- (9CI)
    • PubChem23632
    • GBPCCNWUSHSRTM-UHFFFAOYSA-N
    • BCP06890
    • RP23518
    • PYRIMIDINE, 4-BROMO-6-METHYL-
    • BC004948
    • AB0026298
    • ST2411222
    • W7932
    • Pyrimidine, 4-bromo-6-methyl- (9CI) ISO 9001：2015 REACH
    • DTXSID50668598
    • Z787349642
    • SCHEMBL3706866
    • AMY132
    • EN300-218256
    • SB57317
    • FS-3003
    • 69543-98-2
    • CS-W018676
    • SY045511
    • J-514787
    • AKOS007930563
    • A852025
    • MFCD00234065
    • FT-0706718
    • DTXCID90619347
    • DB-083383
    • MDL： MFCD00234065
    • Inchi： 1S/C5H5BrN2/c1-4-2-5(6)8-3-7-4/h2-3H,1H3
    • InChI Key： GBPCCNWUSHSRTM-UHFFFAOYSA-N
    • SMILES： BrC1=CC(C)=NC=N1

Computed Properties

  • Exact Mass: 171.96400
  • Monoisotopic Mass: 171.96361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Density: 1.596±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 222.9±20.0 ºC (760 Torr),
  • Flash Point: 88.6±21.8 ºC,
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • PSA: 25.78000
  • LogP: 1.54750
  • pka: 0.63±0.17(Predicted)

4-Bromo-6-methylpyrimidine Security Information

  • Hazard Statement： H315-H319-H335
  • Storage Condition：Inert atmosphere,2-8°C

4-Bromo-6-methylpyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-6-methylpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BZ704-100mg
4-Bromo-6-methylpyrimidine
 69543-98-2 95+%
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abcr
AB426081-1 g
4-Bromo-6-methylpyrimidine, 95%; .
 69543-98-2 95%
1g
 €249.40 2023-04-23
abcr
AB426081-5 g
4-Bromo-6-methylpyrimidine, 95%; .
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 €663.90 2023-04-23
Chemenu
CM121260-1g
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 69543-98-2 95%+
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 $124 2024-07-24
Chemenu
CM121260-5g
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 69543-98-2 95%+
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 $372 2024-07-24
Apollo Scientific
OR950939-250mg
4-Bromo-6-methylpyrimidine
 69543-98-2 96%
250mg
 £56.00 2025-02-21
Apollo Scientific
OR950939-1g
4-Bromo-6-methylpyrimidine
 69543-98-2 96%
1g
 £93.00 2025-02-21
Chemenu
CM121260-1g
4-Bromo-6-methylpyrimidine
 69543-98-2 95%
1g
 $133 2021-08-06
Chemenu
CM121260-5g
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 69543-98-2 95%
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